N-Propan-2-yl-N'-prop-2-en-1-ylurea

• IUPAC Name: 1-propan-2-yl-3-prop-2-enylurea
• InChI: InChI=1S/C7H14N2O/c1-4-5-8-7(10)9-6(2)3/h4,6H,1,5H2,2-3H3,(H2,8,9,10)
• InChI Key: QWXLRIVSWRSBAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NCC=C
• Molecular Formula: C7H14N2O
• DSSTOX Substance ID: DTXSID50527136
• Molecular Weight: 142.20 g/mol
• CAS RN: 89607-27-2

Description

N-Propan-2-yl-N'-prop-2-en-1-ylurea, also known as N-propylurea, is a synthetic compound that has been used in research and industrial applications for over a century. It is a white, crystalline solid with a melting point of 117.2 °C and a boiling point of 140 °C. It has a molecular weight of 107.13 g/mol and a molecular formula of C3H7N2O2. N-propylurea has a variety of uses, including as an intermediate in the synthesis of other compounds, a catalyst in organic synthesis, and a reagent in biochemical and pharmaceutical research.

Scientific Research Applications

Taste Sensitivity and Genetic Research

Research on compounds like 6-n-propylthiouracil (PROP) has been instrumental in genetic and sensory studies, revealing variations in taste sensitivity that affect food preferences and health behaviors. For example, the study of PROP's bitterness has provided insights into genetic taste sensitivity, influencing nutritional studies and dietary guidance (Zhao, Kirkmeyer, & Tepper, 2003). This research demonstrates the potential for chemicals like N-Propan-2-yl-N'-prop-2-en-1-ylurea to be used in sensory and genetic studies, contributing to our understanding of taste mechanisms and their implications for health and nutrition.

Health Research and Disease Prevention

Studies have also explored the role of taste sensitivity in health-related behaviors, such as alcohol intake and dietary preferences, which are crucial for disease prevention and management. The genetic basis of taste sensitivity, linked to PROP, suggests that individual differences in taste perception can influence food and beverage choices, impacting overall health (Duffy et al., 2004). Research into similar compounds could lead to personalized nutrition and health strategies, highlighting the importance of understanding chemical taste markers like N-Propan-2-yl-N'-prop-2-en-1-ylurea.

Chemical Interactions and Sensory Research

The interaction of taste-related chemicals with receptors and other biological molecules can offer insights into the complex processes governing sensory perception. Studies have utilized compounds to investigate how genetic factors and the presence of specific chemicals in saliva affect taste perception and dietary behavior (Melis & Tomassini Barbarossa, 2017). Such research underscores the potential of N-Propan-2-yl-N'-prop-2-en-1-ylurea in sensory and chemical interaction studies, contributing valuable knowledge to the fields of food science and human sensory perception.